3-methoxy-N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide

• Molecular Formula: C15H14Cl3N3O2
• Molecular Weight: 374.6 g/mol
• IUPAC Name: 3-methoxy-N-[2,2,2-trichloro-1-(pyridin-2-ylamino)ethyl]benzamide
• InChI: InChI=1S/C15H14Cl3N3O2/c1-23-11-6-4-5-10(9-11)13(22)21-14(15(16,17)18)20-12-7-2-3-8-19-12/h2-9,14H,1H3,(H,19,20)(H,21,22)
• InChI Key: KXMPLUPKNGBHBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC(C(Cl)(Cl)Cl)NC2=CC=CC=N2

Description

3-methoxy-N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide is a complex organic compound with a unique structure that includes a methoxy group, a trichloroethyl group, and a pyridinylamino group attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methoxy-N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide typically involves multiple steps, including the introduction of the methoxy group, the trichloroethyl group, and the pyridinylamino group. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

3-methoxy-N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the trichloroethyl group or other parts of the molecule.

Substitution: The methoxy group or other substituents can be replaced with different functional groups through substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different carboxylic acids or ketones, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

3-methoxy-N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-methoxy-N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-methoxy-N-(2,2,2-trichloro-1-(3-(2-iodo-phenyl)thioureido)ethyl)benzamide
• 3-methoxy-N-(2,2,2-trichloro-1-(3-(4-iodo-phenyl)thioureido)ethyl)benzamide
• 3-methyl-N-(2,2,2-trichloro-1-(4-methoxy-phenoxy)ethyl)benzamide

Uniqueness

3-methoxy-N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.